Cas no 1803875-98-0 (Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1803875-98-0
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 4906728
• Update Time: 2025-06-13

Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9F4NO2/c1-2-17-9(16)4-6-3-8(10(12,13)14)15-5-7(6)11/h3,5H,2,4H2,1H3
• InChI Key： QEGDKPRIIPLJAI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)(F)F)C=C1CC(=O)OCC

Computed Properties

• Exact Mass: 251.05694118 g/mol
• Monoisotopic Mass: 251.05694118 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2
• Molecular Weight: 251.18

Additional information on Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate

Research Brief on Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate (CAS: 1803875-98-0): Recent Advances and Applications

Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate (CAS: 1803875-98-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders, oncology, and infectious diseases. Recent studies have highlighted its role in the development of novel kinase inhibitors, antiviral agents, and radiopharmaceuticals, underscoring its versatility in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate as a precursor for the synthesis of potent BRAF kinase inhibitors. The study demonstrated that the trifluoromethyl and fluoro substituents on the pyridine ring significantly enhanced the binding affinity of the resulting inhibitors to the target kinase, while also improving metabolic stability. The compound's ethyl ester moiety was found to facilitate efficient prodrug conversion in vivo, making it a promising candidate for further preclinical evaluation in melanoma and other BRAF-driven cancers.

Another notable application of this compound was reported in a 2024 ACS Infectious Diseases article, where it was utilized in the design of novel antiviral agents targeting the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The researchers synthesized a series of pyridine-based analogs, with Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate serving as the core scaffold. The resulting compounds exhibited potent inhibitory activity against viral replication in vitro, with EC50 values in the low micromolar range. Molecular docking studies revealed that the trifluoromethyl group played a critical role in stabilizing the inhibitor-RdRp complex through hydrophobic interactions.

Beyond its therapeutic potential, Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate has also found applications in radiopharmaceutical development. A recent study in Nuclear Medicine and Biology (2024) described its use as a labeling precursor for fluorine-18 (18F) radiotracers. The compound's fluoro substituent allowed for efficient isotopic exchange, enabling the production of high-specific-activity radiotracers for positron emission tomography (PET) imaging. These tracers were successfully employed in preclinical models to visualize tumor hypoxia and monitor treatment response in real-time.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate-based therapeutics. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2024 Organic Process Research & Development paper. The authors described a novel continuous-flow chemistry approach that reduced reaction times and minimized waste generation compared to traditional batch methods. Such advancements are critical for facilitating the translation of these compounds from bench to bedside.

In conclusion, Ethyl 5-fluoro-2-(trifluoromethyl)pyridine-4-acetate (CAS: 1803875-98-0) represents a versatile and pharmacologically relevant scaffold with diverse applications in drug discovery and development. Ongoing research continues to uncover new therapeutic avenues for this compound, particularly in oncology, virology, and diagnostic imaging. Future studies should focus on further elucidating its structure-activity relationships and exploring its potential in combination therapies and targeted drug delivery systems.